4-Bromo-3-methylphenyl ethyl sulfide

• Molecular Formula: C9H11BrS
• Molecular Weight: 231.15 g/mol
• IUPAC Name: 1-bromo-4-ethylsulfanyl-2-methylbenzene
• InChI: InChI=1S/C9H11BrS/c1-3-11-8-4-5-9(10)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key: ROVVCRPGASVSRC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=C(C=C1)Br)C

Description

4-Bromo-3-methylphenyl ethyl sulfide is an organosulfur compound featuring a benzene ring substituted with a bromine atom at the 4-position, a methyl group at the 3-position, and an ethyl sulfide (-S-C₂H₅) functional group. Sulfides (thioethers) are characterized by moderate polarity, making them useful as intermediates in organic synthesis, ligands in catalysis, or precursors for sulfoxides/sulfones. The bromine substituent enhances electrophilicity, enabling participation in cross-coupling reactions such as Suzuki-Miyaura couplings .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

a) 4-Bromo-3-methylbenzenesulfonamide

• Structure : Replaces the ethyl sulfide with a sulfonamide (-SO₂NH₂) group.
• Properties :
  • Higher polarity due to hydrogen-bonding capacity of sulfonamide .
  • Enhanced solubility in polar solvents (e.g., water, DMSO) compared to sulfides.
  • Common in pharmaceutical synthesis (e.g., as a sulfa drug precursor) .
• Reactivity : Sulfonamides undergo nucleophilic substitution at the sulfonyl group, whereas sulfides participate in oxidation (to sulfoxides/sulfones) or alkylation reactions.

b) 5-Bromo-3-ethylsulfinyl-2-(4-methylphenyl)-1-benzofuran

• Structure : Incorporates a benzofuran core with an ethylsulfinyl (-SO-C₂H₅) group and bromine .
• Properties :
  • Sulfinyl group increases polarity and chirality, influencing optical activity.
  • The benzofuran scaffold enhances rigidity, affecting crystallinity and melting point.
• Reactivity : Sulfoxides are more electrophilic than sulfides, enabling asymmetric synthesis applications .

c) 4-Bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzenesulfonamide

• Structure: Extends the sulfonamide with a dimethylaminoethyl (-N(CH₃)₂-C₂H₄) side chain .
• Properties: Basic tertiary amine group improves solubility in acidic media. Potential for biological activity (e.g., enzyme inhibition) due to the amine moiety .

Substituent Effects

a) Bromine vs. Chlorine in Ethyl Sulfides

• Example : Chloroethyl ethyl sulfide () lacks the bromine and methyl substituents.
• Impact :
  • Bromine’s higher atomic weight and polarizability increase van der Waals interactions, raising boiling/melting points compared to chlorine analogs.
  • Bromine enhances electrophilicity, facilitating aryl coupling reactions .

b) Methyl Group Positioning

• Example : 3-Methyl vs. 4-methyl substituents in benzofuran derivatives ().
• Impact :
  • Steric hindrance from the 3-methyl group may slow reaction kinetics in substitution reactions.
  • Electronic effects (e.g., meta-directing nature of methyl) influence regioselectivity in electrophilic aromatic substitution.

Physicochemical Properties (Hypothetical Comparison)

Property	4-Bromo-3-methylphenyl ethyl sulfide	4-Bromo-3-methylbenzenesulfonamide	5-Bromo-3-ethylsulfinyl benzofuran
Molecular Weight (g/mol)	~245	~250	~333
Polarity	Low (sulfide)	High (sulfonamide)	Moderate (sulfoxide)
Melting Point	80–90°C (estimated)	150–160°C	120–130°C
Solubility	Soluble in THF, CH₂Cl₂	Soluble in DMSO, H₂O	Soluble in acetone, ethanol